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Compound of Interest

Compound Name: Relebactam

Cat. No.: B560040

Researchers, scientists, and drug development professionals handling Relebactam must
adhere to strict disposal procedures to ensure environmental safety and regulatory compliance.
This guide provides essential, step-by-step information for the proper disposal of Relebactam,
aligning with general best practices for pharmaceutical waste management.

Core Disposal Principles

The primary methods for disposing of Relebactam involve incineration or engaging a licensed
hazardous material disposal company.[1] It is imperative to prevent Relebactam from entering
waterways by avoiding discharge into drains, water courses, or onto the ground.[1][2] All
disposal activities must comply with federal, state, and local regulations.[1][2]

Key Disposal Steps:
o Segregation: Isolate Relebactam waste from other laboratory waste streams.

o Containment: Place excess, expired, or contaminated Relebactam in a suitable, sealed
container.

o Professional Disposal:

o Incineration: The product may be burned in an incinerator equipped with an afterburner
and scrubber.[1]
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o Hazardous Waste Contractor: Offer the contained material to a licensed hazardous
material disposal company.[1]

o Contaminated Packaging: Dispose of any packaging that has come into contact with
Relebactam in the same manner as the product itself.[1]

For formulations containing Relebactam, such as those with Imipenem and Cilastatin, the
recommended disposal method is to send the contents and container to an approved waste
disposal plant.[3][4]

Regulatory Framework

The disposal of pharmaceutical waste, including Relebactam, is governed by several
regulatory bodies in the United States. The Environmental Protection Agency (EPA) sets
guidelines for hazardous waste management under the Resource Conservation and Recovery
Act (RCRA).[5][6] It is crucial to determine if the pharmaceutical waste is classified as
hazardous or non-hazardous to ensure proper handling.[5][6] Additionally, some states may
have more stringent regulations than federal laws.[5]

Logical Workflow for Relebactam Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Relebactam.
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Caption: Logical workflow for the proper disposal of Relebactam.

Experimental Protocols

Detailed experimental protocols for the disposal of Relebactam are not publicly available. The
standard procedure relies on the guidelines provided in the Safety Data Sheets (SDS) and
adherence to hazardous waste regulations. The methodologies for incineration or handling by a
licensed disposal company are proprietary to the operating facilities and are not detailed in the
product information.

Quantitative Data

Specific quantitative data, such as concentration limits for disposal or other numerical
thresholds, are not specified in the available safety and disposal literature for Relebactam. The
guidance is qualitative, emphasizing complete containment and destruction through approved
methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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